Cas no 32551-29-4 (3-Isothiazolecarboxylic acid, 4,5-diphenyl-, methyl ester)

3-Isothiazolecarboxylic acid, 4,5-diphenyl-, methyl ester structure
32551-29-4 structure
Product Name:3-Isothiazolecarboxylic acid, 4,5-diphenyl-, methyl ester
CAS No:32551-29-4
MF:C17H13NO2S
MW:295.355623006821
CID:1450458
Update Time:2024-08-23

3-Isothiazolecarboxylic acid, 4,5-diphenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Isothiazolecarboxylic acid, 4,5-diphenyl-, methyl ester
    • Inchi: 1S/C17H13NO2S/c1-20-17(19)15-14(12-8-4-2-5-9-12)16(21-18-15)13-10-6-3-7-11-13/h2-11H,1H3
    • InChI Key: USCHEMXCEMEEAD-UHFFFAOYSA-N
    • SMILES: S1C(C2=CC=CC=C2)=C(C2=CC=CC=C2)C(C(OC)=O)=N1

Computed Properties

  • Exact Mass: 295.06679

Experimental Properties

  • Density: 1.227±0.06 g/cm3(Predicted)
  • Boiling Point: 382.2±42.0 °C(Predicted)
  • PSA: 39.19
  • pka: 0.11±0.10(Predicted)
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